Cas no 970-31-0 ((3s,8s,9s,10r,13r,14s,17r)-3-chloro-10,13-dimethyl-17-[(2r)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene)

• Product name: (3s,8s,9s,10r,13r,14s,17r)-3-chloro-10,13-dimethyl-17-[(2r)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene
• CAS No: 970-31-0
• MF: C₂₇H₄₅Cl
• MW: 405.0992
• CID: 1987809
• PubChem ID: 239060

(3s,8s,9s,10r,13r,14s,17r)-3-chloro-10,13-dimethyl-17-[(2r)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene Chemical and Physical Properties

Names and Identifiers

• (3S,8S,9S,10R,13R,14S,17R)-3-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• SureCN7596928
• AC1L6NP4
• N'-Benzoyl-N.N-diphenyl-hydrazin
• NSC164396
• STK208800
• benzoic acid-(5-chloro-2-methyl-anilide)
• Benzoesaeure-(N',N'-diphenyl-hydrazid)
• benzoic acid-(N',N'-diphenyl-hydrazide)
• AC1Q2FRG
• N-Benzoyl-2-methyl-5-chlor-anilin
• N',N'-diphenylbenzhydrazide
• Benzoesaeure-(5-chlor-2-methyl-anilid)
• N-(5-chloro-2-methylphenyl)-benzamide
• N',N'-Diphenylbenzohydrazide
• AN-652
• N',N'-Diphenylbenzohydrazide #
• 1,1-Diphenyl-2-benzoyl-hydrazine
• NSC43839
• USMFLONVXSRFAX-UHFFFAOYSA-N
• Z30295191
• NSC-43839
• CS-0343702
• N,N-Diphenylbenzenecarbohydrazonic acid
• DTXSID50914224
• 1,1-Diphenyl-2-benzoyl-hydrazin
• 970-31-0
• Oprea1_487438
• AKOS024383482
• starbld0023051
• SCHEMBL10824778
• (3s,8s,9s,10r,13r,14s,17r)-3-chloro-10,13-dimethyl-17-[(2r)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthrene

• Inchi： InChI=1S/C19H16N2O/c22-19(16-10-4-1-5-11-16)20-21(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,20,22)
• InChI Key： USMFLONVXSRFAX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NN(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 288.12600
• Monoisotopic Mass: 288.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 32.34000
• LogP: 4.56060